Cas no 131779-46-9 (4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester)

• Product Name: 4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester
• CAS No: 131779-46-9
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• MDL: MFCD09038666
• CID: 136666
• PubChem ID: 15068030
• Update Time: 2025-11-06

4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-(1,2-benzisothiazol-3-yl)-, 1,1-dimethylethyl ester
• 4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester
• tert-butyl 4-(1,2-benzothiazol-3-yl)piperazine-1-carboxylate
• tert-Butyl 4-(benzo[d]isothiazol-3-yl)piperazine-1-carboxylate
• 1,1-dimethylethyl 4-(1,2-benzisothiazol-3-yl)-1-piperazinecarboxylate
• 1,1-DIMETHYLETHYL 4-(1,2-BENZISOTHIAZOLE-3-YL)-1-PIPERAZINECARBOXYLATE
• 1-Piperazinecarboxylicacid,4-(1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester
• AKOS015911522
• EN300-336287
• DTXSID60567780
• 1-Boc-4-(Benzo[d]isothiazol-3-yl)piperazine
• tert-Butyl4-(benzo[d]isothiazol-3-yl)piperazine-1-carboxylate
• 131779-46-9
• SCHEMBL10469604
• SVEGEVBKWFQUFE-UHFFFAOYSA-N

• MDL： MFCD09038666
• Inchi： 1S/C16H21N3O2S/c1-16(2,3)21-15(20)19-10-8-18(9-11-19)14-12-6-4-5-7-13(12)22-17-14/h4-7H,8-11H2,1-3H3
• InChI Key： SVEGEVBKWFQUFE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 319.13500
• Monoisotopic Mass: 319.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.91000
• LogP: 3.35630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester

Introduction to 4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester (CAS No. 131779-46-9)

4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester, identified by its CAS number 131779-46-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzisothiazole class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a piperazine moiety and a tert-butyl ester group further enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The benzisothiazole core is a fused ring system consisting of a benzene ring, a sulfur atom, and a nitrogen atom, which contributes to its unique electronic and steric properties. This structural motif is widely recognized for its ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes. In recent years, benzisothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester positions it as a promising candidate for further exploration in these areas.

The piperazinecarboxylic acid moiety in the molecule introduces a basic nitrogen atom that can form hydrogen bonds with acidic residues in biological targets. This feature is particularly useful in designing molecules that require precise interactions with proteins or nucleic acids. Additionally, the 1,1-dimethylethyl ester group enhances the lipophilicity of the compound, facilitating its absorption and distribution within biological systems. These structural features collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester with various biological targets. Studies have shown that this compound exhibits significant binding potential with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key mediators of pain and inflammation, making them attractive targets for therapeutic intervention. The ability of this compound to modulate these pathways suggests its potential utility in treating chronic inflammatory disorders.

In addition to its anti-inflammatory properties, 4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester has shown promise in anticancer research. Preclinical studies have demonstrated that derivatives of benzisothiazole can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The presence of the piperazine group in this compound may enhance its ability to interact with intracellular targets, thereby disrupting cancer cell growth. Furthermore, the tert-butyl ester group could influence the metabolic stability and bioavailability of the molecule, making it an attractive candidate for further pharmacokinetic studies.

The synthesis of 4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the benzisothiazole core typically begins with the condensation of appropriate precursors under controlled conditions to form the heterocyclic ring system. Subsequent functionalization steps are then performed to introduce the piperazinecarboxylic acid moiety and the 1,1-dimethylethyl ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The chemical stability of 4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester is another critical factor that must be considered during its synthesis and application. The presence of sensitive functional groups necessitates careful handling under inert conditions to prevent degradation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are routinely used to confirm the structural integrity and purity of the compound throughout its synthesis and formulation processes.

As research continues to uncover new therapeutic applications for benzisothiazole derivatives, 4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester is poised to play a significant role in drug development pipelines. Its unique structural features make it a versatile scaffold for designing molecules with tailored biological activities. Future studies may focus on optimizing its pharmacokinetic properties through structural modifications while maintaining or enhancing its therapeutic efficacy. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

The growing interest in natural product-inspired scaffolds has also prompted researchers to explore bioactive compounds derived from benzisothiazole analogs found in plants or microorganisms. By leveraging natural product diversity combined with synthetic chemistry innovations, novel derivatives like 4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester may be developed into next-generation therapeutics with improved safety profiles and patient outcomes.

In conclusion,4-(1,2-Benzisothiazol-3-yl)-1-piperazinecarboxylic Acid 1，_Dimethylethyl Ester_(CAS No._131779_46_9)_ represents a significant advancement in pharmaceutical chemistry，with its unique structural features offering potential therapeutic benefits across multiple disease areas。Further research aimed at elucidating its mechanism of action，optimizing its pharmacological properties，and exploring new applications will undoubtedly enhance our understanding of this promising compound。